Cas no 106635-81-8 (Tafenoquine Succinate)

• Product Name: Tafenoquine Succinate
• CAS No: 106635-81-8
• MF: C₂₈H₃₄F₃N₃O₇
• MW: 581.580678462982
• MDL: MFCD00892249
• CID: 1062703
• PubChem ID: 163761
• Update Time: 2025-05-24

Tafenoquine Succinate Chemical and Physical Properties

Names and Identifiers

• Tafenoquine Succinate
• butanedioic acid,4-N-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl]pentane-1,4-diamine
• Tafenoquine Succinat
• AC1L4TJS
• Butanedioic acid, compd. with N(sup 4)-(2,6-dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)-8-quinolinyl)-1,4-pentanediamine (1:1)
• Etaquine
• SureCN1004186
• tafenoquine maleate
• Tafenoquine succinate [USAN]
• UNII-DL5J0B8VSS
• WR 238605
• WR238605 succinate
• 8-[(4-Amino-1-methylbutyl)amino]-2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinoline succinate
• SB 252263
• SB 252263AX
• WR-238605
• SB-252263
• N-[2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl]pentane-1,4-diamine
• Arakoda (TN)
• SCHEMBL1004186
• BS-14295
• Tafenoquine succinate (USAN)
• AKOS037648507
• HY-111529A
• Tafenoquine (Succinate)
• butanedioic acid;4-N-[2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl]pentane-1,4-diamine
• D80913
• Tafenoquine succinate, >=95% (HPLC)
• 106635-81-8
• 106635-81-8 (succinate)
• SMR004701662
• Krintafel
• TAFENOQUINE SUCCINATE [ORANGE BOOK]
• Krintafel (TN)
• DL5J0B8VSS
• CS-0083862
• SB-252263-AX
• 8-[(4-amino-1-methylbutyl)amino]-2,6-dimethoxy-4-methyl-5-(3-trifluoromethylphenoxy)quinoline succinate
• WR 238605 Succinate
• DTXSID10910065
• N4-(2,6-Dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diaminesuccinate(1:1)
• D10670
• TAFENOQUINE SUCCINATE [WHO-DD]
• N4-(2,6-dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diamine succinate
• N4-(2,6-Dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-yl)pentane-1,4-diamine succinate(1:1)
• Q27276464
• (4RS)-N4-{2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl}pentane-1,4-diamine butanedioate
• Arakoda
• CHEMBL2364635
• A904698
• TAFENOQUINE SUCCINATE [MI]
• MLS006010680
• (4RS)-N4-(2,6-DIMETHOXY-4-METHYL-5-(3-(TRIFLUOROMETHYL)PHENOXY)QUINOLIN-8-YL)PENTANE-1,4-DIAMINE BUTANEDIOATE
• WR 238605 (Succinate)
• DA-58245

• MDL： MFCD00892249
• Inchi： 1S/C24H28F3N3O3.C4H6O4/c1-14-11-20(32-4)30-22-18(29-15(2)7-6-10-28)13-19(31-3)23(21(14)22)33-17-9-5-8-16(12-17)24(25,26)27;5-3(6)1-2-4(7)8/h5,8-9,11-13,15,29H,6-7,10,28H2,1-4H3;1-2H2,(H,5,6)(H,7,8)
• InChI Key： CQBKFGJRAOXYIP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC1=C(C=C(C2C1=C(C)C=C(N=2)OC)NC(C)CCCN)OC)(F)F.OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 579.21936
• Monoisotopic Mass: 581.23488492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Melting Point: 146-149°
• Solubility: DMSO: soluble5mg/mL (clear solution)
• PSA: 153.23

Tafenoquine Succinate Security Information

• Toxicity：LD50 in male, female rats (mg/kg): 102, 71 i.p.; 429, 416 orally (LaMontagne)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on Tafenoquine Succinate

Comprehensive Overview of Tafenoquine Succinate (CAS No. 106635-81-8): Mechanism, Applications, and Research Insights

Tafenoquine Succinate (CAS 106635-81-8) is a synthetic 8-aminoquinoline derivative with significant therapeutic potential, particularly in the treatment and prevention of parasitic infections. As a long-acting analog of primaquine, it has garnered attention for its efficacy against Plasmodium vivax malaria and other protozoan diseases. The compound's unique pharmacokinetic profile, including a prolonged half-life, positions it as a groundbreaking alternative to traditional therapies. Researchers and clinicians increasingly focus on its role in radical cure strategies, especially in regions with high malaria transmission rates.

One of the most searched questions about Tafenoquine Succinate revolves around its mechanism of action. The drug exerts its effects by generating reactive oxygen species (ROS) within parasitic cells, leading to oxidative damage and subsequent apoptosis. Unlike older antimalarials, its ability to target both the liver and blood stages of Plasmodium life cycles makes it a versatile tool in combating relapse infections. Recent studies also highlight its potential synergy with artemisinin-based combination therapies (ACTs), addressing concerns about drug resistance—a hot topic in infectious disease research.

From a clinical perspective, Tafenoquine Succinate (CAS 106635-81-8) is often compared to its predecessor, primaquine, due to shared structural features. However, its single-dose regimen significantly improves patient compliance, a critical factor in malaria-endemic areas. This advantage aligns with current healthcare trends emphasizing simplified treatment protocols. Furthermore, its metabolism via CYP2D6 enzymes has sparked discussions about personalized medicine approaches, as genetic polymorphisms may influence therapeutic outcomes—an area actively explored in pharmacogenomics studies.

The pharmaceutical industry has shown growing interest in Tafenoquine Succinate's formulation stability and bioavailability enhancement. As a succinate salt, the compound exhibits improved solubility compared to freebase forms, addressing challenges in drug delivery. Innovations in nanoparticle carriers and controlled-release systems are being investigated to further optimize its pharmacokinetics. These developments resonate with the broader demand for next-generation antimalarials that combine efficacy with reduced dosing frequency.

Beyond malaria, exploratory research suggests Tafenoquine Succinate (CAS 106635-81-8) may have applications in other neglected tropical diseases. Preliminary data indicate activity against Leishmania and Trypanosoma cruzi, though clinical validation is ongoing. This multifaceted potential makes it a compelling candidate for drug repurposing initiatives, a strategy gaining traction in pharmaceutical R&D to accelerate therapeutic discovery while minimizing costs.

Environmental and safety profiles of Tafenoquine Succinate remain key discussion points. While generally well-tolerated, its association with hemolytic anemia in G6PD-deficient patients necessitates rigorous screening protocols—a consideration prominently featured in treatment guidelines. Current debates center on balancing risk-benefit assessments in diverse populations, reflecting the broader ethical discourse in global health equity. These aspects are frequently searched by healthcare providers seeking evidence-based prescribing guidelines.

In conclusion, Tafenoquine Succinate (CAS 106635-81-8) represents a significant advancement in antiparasitic therapeutics. Its unique properties address multiple challenges in tropical medicine, from drug resistance to treatment adherence. As research continues to uncover new dimensions of its pharmacological potential, this compound stands poised to make substantial contributions to global health initiatives, particularly in achieving malaria elimination goals set by international health organizations.